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Compound of Interest

Compound Name: Oxetan-3-ol

Cat. No.: B104164

Essential Safety and Handling Guide for Oxetan-
3-ol

For Immediate Use by Laboratory Professionals

This guide provides critical safety, handling, and disposal protocols for Oxetan-3-ol (CAS No.
7748-36-9). Adherence to these procedures is essential for ensuring a safe laboratory
environment for all personnel. Oxetan-3-ol is a hazardous chemical that is harmful if

swallowed, causes skin irritation, serious eye damage, and may cause respiratory irritation.[1]
[2][3][4] It is also a flammable liquid and vapor.[5][6]

Personal Protective Equipment (PPE)

A comprehensive suite of PPE is mandatory when handling Oxetan-3-ol to minimize exposure
risk.
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Personal Protective Specifications and
Body Part . .
Equipment Rationale

Standard safety glasses are
insufficient. Chemical safety
goggles conforming to EN 166
] (EV) or NIOSH (US) standards
Tightly-sealed Safety Goggles ] )
Eyes/Face ) are required to protect against
& Face Shield }
splashes.[1][5] A face shield
should be used in conjunction
with goggles when there is a

significant risk of splashing.[7]

Wear appropriate gloves (e.g.,
nitrile, neoprene) to prevent
skin contact.[5][7] The
breakthrough time of the glove
material must be obtained from

Hands Chemical-Resistant Gloves the manufacturer and
observed.[5] Gloves must only
be worn on clean hands and
should be disposed of
immediately after

contamination.[5]

Wear a lab coat or other
protective clothing to prevent

] skin exposure.[1][6] For
Flame-Resistant Laboratory o ) )
Body ] ] situations with a risk of severe
Coat / Chemical Suit
exposure, a PVC apron or a

full PVC protective suit may be

necessary.[5]
Respiratory NIOSH/MSHA Approved All handling should occur in a
Respirator well-ventilated area or a

chemical fume hood.[1][7] If
exposure limits are exceeded

or irritation is experienced, a
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full-face respirator is required.

[1]

Operational Plan: Step-by-Step Procedures

1.

Engineering Controls & Preparation:

Ventilation: Always handle Oxetan-3-ol in a well-ventilated area or a certified chemical fume
hood to minimize inhalation of vapors.[6][7]

Safety Stations: Ensure that eyewash stations and safety showers are unobstructed and
located close to the workstation.[5][6]

Ignition Sources: Keep the handling area free of heat, sparks, open flames, and other
ignition sources.[5][6] Use only non-sparking tools and explosion-proof equipment.[5][7]

Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.[5][7]

. Safe Handling Protocol:

Read the Safety Data Sheet (SDS) thoroughly before beginning any work.

Don the complete set of required PPE as specified in the table above.

Avoid all direct contact with the chemical.[6]

Do not breathe vapors, mist, or gas.[4][6]

Measure and transfer the chemical carefully to avoid splashes or aerosol generation.

Do not eat, drink, or smoke in the handling area.[1][6]

. Post-Handling & Decontamination:

Wash hands and any exposed skin thoroughly with soap and water immediately after
handling.[1][6]
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Decontaminate all work surfaces and equipment after use.

Take off any contaminated clothing and wash it before reuse.[1][6]

4., Storage:

Store in a cool, dry, and well-ventilated area.[5][6]

Keep the container tightly closed and stored in a locked cabinet or area.[1][5][6]

Store away from incompatible materials, such as strong oxidizing agents.[7]

Emergency and First Aid Measures

Exposure Route First Aid Procedure

Immediately rinse cautiously and thoroughly

with water for at least 15 minutes, also under
Eye Contact the eyelids.[1][6] Remove contact lenses if

present and easy to do so.[1] Seek immediate

medical attention.[1][6]

Wash off immediately with plenty of soap and
) water for at least 15 minutes.[6] If skin irritation
Skin Contact ] ]
occurs, get medical advice.[1][6] Remove and

wash contaminated clothing before reuse.[1]

Remove the victim to fresh air and keep them at

rest in a position comfortable for breathing.[1][6]

Inhalation )
If you feel unwell, call a poison center or doctor.
[6]
Rinse mouth with water.[1][6] Do NOT induce
Ingestion vomiting. Call a poison center or doctor if you

feel unwell.[6]

Spill and Disposal Plan

e Accidental Release:
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[e]

Evacuate personnel from the immediate area and remove all sources of ignition.[6]

o

Ensure adequate ventilation.

[¢]

Contain the spill using inert absorbent material like sand or vermiculite.[7]

[¢]

Use spark-proof tools to collect the absorbed material into a suitable, closed, and labeled
container for disposal.[7]

e Waste Disposal:
o All materials contaminated with Oxetan-3-ol must be treated as hazardous waste.[7]

o Collect waste in a clearly labeled, sealed, and chemically compatible container. The label
must include "Hazardous Waste" and the full chemical name.[7]

o Dispose of the contents and container at an approved waste disposal facility in
accordance with all local, state, and federal regulations.[1][6] Do not empty into drains.[7]

Quantitative Data Summary

Property Value

CAS Number 7748-36-9[8][9]

Molecular Formula C3HeO2[8][9]

Molecular Weight 74.08 g/mol [8][9]
Appearance Colorless transparent liquid[2]
Boiling Point 153 °C[2]

Flash Point 87 °C[2]

Density 1.167 g/lcm3[2]

Oxetan-3-ol Handling Workflow
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Caption: Workflow for the safe handling and disposal of Oxetan-3-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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